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Compound of Interest

Compound Name:
Phenol, 4-(3-hydroxy-1-

propenyl)-2-methoxy-

CAS No.: 458-35-5

Cat. No.: B190823 Get Quote

Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-[1]
Executive Summary
Coniferyl Alcohol (CA) is a phenylpropanoid metabolite and one of the three primary

monolignols (alongside p-coumaryl and sinapyl alcohols) responsible for lignin biosynthesis in

vascular plants.[1][2][3] While historically studied for its structural role in plant cell wall

lignification, recent pharmacological research has repositioned CA as a bioactive small

molecule with significant cardioprotective, anti-inflammatory, and antioxidant properties.[1]

This guide synthesizes the physicochemical profile, biosynthetic regulation, and emerging

therapeutic mechanisms of CA.[1] It provides researchers with actionable protocols for

solubility, in vitro assaying, and mechanistic validation, specifically highlighting its ability to

modulate the NF-κB and Nrf2 signaling axes.[1]

Molecular Identity & Physicochemical Profile
Understanding the chemical stability of CA is critical for experimental reproducibility.[1] As a

phenolic allyl alcohol, it is susceptible to oxidation and polymerization (lignification) if

mishandled.[1]
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Property Specification

IUPAC Name
4-[(1E)-3-hydroxyprop-1-en-1-yl]-2-

methoxyphenol

Common Name Coniferyl Alcohol

CAS Number 458-35-5

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Solubility
Soluble in DMSO, Ethanol, Methanol.[1] Poorly

soluble in water.[1]

Stability

Light-sensitive; prone to radical-mediated

polymerization.[1] Store at -20°C under inert gas

(Argon/Nitrogen).

Key Functional Groups
Phenolic -OH (Antioxidant site), Allylic -OH

(Polymerization site), Methoxyl group.[1]

Biosynthetic Context & Regulation
CA is not merely a passive building block; it acts as a signaling molecule that feedback-

regulates its own synthesis.[1] It is derived from the phenylpropanoid pathway, starting from

phenylalanine.[1]

The Phenylpropanoid Pathway
The synthesis involves the deamination of phenylalanine followed by hydroxylation and

methylation steps.[1][2]
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Figure 1: Biosynthetic pathway of Coniferyl Alcohol showing its dual role as a lignin precursor

and a negative feedback regulator of Phenylalanine Ammonia-Lyase (PAL).[1]

Pharmacological Mechanisms
Recent studies have identified CA as a potent modulator of mammalian inflammatory and

oxidative pathways.[1] Unlike its polymer (lignin), monomeric CA exhibits high bioavailability

and specific intracellular targeting.[1]

Cardioprotection & Anti-Hypertension
CA has been demonstrated to improve cardiac dysfunction in renovascular hypertension

models.[1][4][5]

Mechanism: It downregulates Angiotensin II (Ang II) signaling.[1]

Outcome: Reduction in myocardial hypertrophy, fibrosis, and systolic blood pressure.[1][4]

Key Targets: MMP9 (Matrix Metallopeptidase 9) and COX-2 suppression.[1][4]

Anti-Inflammatory Signaling (NF-κB Axis)
CA acts as an inhibitor of the NF-κB canonical pathway, preventing the transcription of pro-

inflammatory cytokines.[1]

Antioxidant Defense (Nrf2 Axis)
CA activates the Nrf2 pathway, promoting the expression of Phase II detoxifying enzymes.[1]
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Figure 2: Dual mechanistic action of CA.[1] It inhibits the inflammatory NF-κB pathway while

simultaneously activating the cytoprotective Nrf2 pathway.[1]

Experimental Protocols
Formulation for In Vivo/In Vitro Administration
CA is hydrophobic.[1] Proper solubilization is required to prevent precipitation in aqueous

media.[1]

Stock Solution (20 mg/mL):

Dissolve CA powder in 100% DMSO.[1]

Vortex until clear.

Working Solution (Example for IP Injection): To prepare 1 mL of working solution:

Take 100 µL of DMSO Stock.[1][5]

Add 400 µL PEG300 (Polyethylene glycol).[1] Mix well.

Add 50 µL Tween-80. Mix well.

Add 450 µL Saline (0.9% NaCl) slowly while vortexing. Final Composition: 10% DMSO / 40%

PEG300 / 5% Tween-80 / 45% Saline.[1]

In Vitro Cytoprotection Assay (H9C2 Cardiomyocytes)
Objective: Assess CA's ability to protect against Angiotensin II-induced toxicity.[1]

Cell Culture: Seed H9C2 cells (5 × 10³ cells/well) in DMEM + 10% FBS.

Pre-treatment: Incubate cells with CA (10, 25, 50 µM) for 2 hours.

Control: DMSO vehicle (<0.1%).[1]
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Induction: Add Angiotensin II (1 µM) to induce hypertrophy/apoptosis.[1]

Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

Viability Readout: Add MTT reagent (0.5 mg/mL).[1] Incubate 4 hours. Dissolve formazan in

DMSO. Measure Absorbance at 570 nm.[1]

Western Blot Validation: Lyse cells and probe for Cleaved Caspase-3 (apoptosis marker) and

HO-1 (antioxidant marker).[1]

DPPH Radical Scavenging Assay
Objective: Quantify direct antioxidant activity.[1]

Preparation: Prepare 0.1 mM DPPH solution in methanol (protect from light).

Reaction: Mix 100 µL of CA (various concentrations in methanol) with 100 µL DPPH solution

in a 96-well plate.

Incubation: 30 minutes in the dark at room temperature.

Measurement: Read Absorbance at 517 nm.

Calculation:

[1]
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Therapeutic Area Current Status Key Finding

Hypertension Preclinical (Mice)

Reduces systolic BP and

cardiac fibrosis via

MMP9/COX-2 inhibition.[1][4]

Neuroinflammation Preclinical (Microglia)

Inhibits LPS-induced microglial

activation; potential for

neurodegenerative diseases.

[1][6]

Antifungal Agricultural
Inhibits growth of Verticillium

longisporum (wilt pathogen).[1]

Drug Development Insight: While CA shows promise, its rapid metabolism (glucuronidation)

may limit systemic half-life.[1] Future development should focus on CA-glycosides (Coniferin)

as prodrugs or stable ether derivatives that retain the phenolic pharmacophore but resist rapid

metabolic clearance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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